Cas no 2638535-52-9 (4,5-Dibromo-2-(difluoromethyl)-2H-1,2,3-triazole)

• Product Name: 4,5-Dibromo-2-(difluoromethyl)-2H-1,2,3-triazole
• CAS No: 2638535-52-9
• MF: C₃HBr₂F₂N₃
• MW: 276.864945173264
• CID: 6098245
• PubChem ID: 156202511
• Update Time: 2023-12-13

4,5-Dibromo-2-(difluoromethyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-(difluoromethyl)-2H-1,2,3-triazole
• 2638535-52-9
• SCHEMBL23153866
• AKOS040806932
• EN300-37355893

• Inchi： 1S/C3HBr2F2N3/c4-1-2(5)9-10(8-1)3(6)7/h3H
• InChI Key： ABSYXSKETFKWBY-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(Br)=NN1C(F)F

Computed Properties

• Exact Mass: 276.84848g/mol
• Monoisotopic Mass: 274.85053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 2.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.4±50.0 °C(Predicted)
• pka: -9.04±0.39(Predicted)